Cas no 2635-68-9 (Benzonitrile,2-(trichloromethyl)-)

• Product Name: Benzonitrile,2-(trichloromethyl)-
• CAS No: 2635-68-9
• MF: C₈H₄Cl₃N
• MW: 220.483058929443
• MDL: MFCD00218261
• CID: 278035
• PubChem ID: 305285
• Update Time: 2025-06-10

Benzonitrile,2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(trichloromethyl)-
• 2-(TRICHLOROMETHYL)BENZONITRILE
• 21.21.21-Trichlor-o-tolunitril
• 2-Cyan-benzotrichlorid
• 2-Trichlormethyl-benzonitril
• 2-trichloromethylbenzonitrile
• o-Cyan-benzotrichlorid
• FT-0613455
• Benzonitrile, 2-(trichloromethyl)-
• SCHEMBL7567533
• GBKJYWAWSNXSIQ-UHFFFAOYSA-N
• MFCD00218261
• NSC202048
• 2635-68-9
• NSC-202048
• DTXSID60308094

• MDL： MFCD00218261
• Inchi： 1S/C8H4Cl3N/c9-8(10,11)7-4-2-1-3-6(7)5-12/h1-4H
• InChI Key： GBKJYWAWSNXSIQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C#N)(Cl)Cl

Computed Properties

• Exact Mass: 218.94100
• Monoisotopic Mass: 218.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 311.1°Cat760mmHg
• Flash Point: 134.1°C
• Refractive Index: 1.58
• PSA: 23.79000
• LogP: 3.38498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile,2-(trichloromethyl)-

Comprehensive Analysis of Benzonitrile,2-(trichloromethyl)- (CAS No. 2635-68-9): Properties, Applications, and Industry Trends

Benzonitrile,2-(trichloromethyl)- (CAS No. 2635-68-9) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in industrial and research settings. This aromatic nitrile derivative, featuring a trichloromethyl substituent, has garnered significant attention due to its role in synthetic chemistry and material science. With the growing demand for high-performance intermediates, understanding its properties and potential is critical for professionals in pharmaceuticals, agrochemicals, and advanced materials.

The compound's chemical stability and reactivity make it a valuable building block for synthesizing complex molecules. Recent studies highlight its utility in catalysis and polymer modification, aligning with the global shift toward sustainable chemistry. As industries prioritize green synthesis and eco-friendly additives, Benzonitrile,2-(trichloromethyl)- offers a balance between efficiency and environmental considerations. Its compatibility with modern flow chemistry techniques further enhances its appeal for scalable production.

One of the most searched questions regarding CAS No. 2635-68-9 revolves around its solubility and thermal stability. Experimental data indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable under standard storage conditions. These properties are crucial for formulators seeking to integrate it into high-temperature applications or multicomponent reactions.

In the context of AI-driven drug discovery, Benzonitrile,2-(trichloromethyl)- has emerged as a candidate for virtual screening due to its pharmacophore-like features. Researchers are exploring its potential in fragment-based drug design, particularly for targets involving aryl-interaction domains. This aligns with the broader trend of leveraging computational chemistry to accelerate R&D cycles.

From an SEO perspective, terms like "2-(trichloromethyl)benzonitrile uses" and "2635-68-9 safety data" reflect user intent in regulatory compliance and application scoping. Regulatory databases classify this compound as non-hazardous under normal handling conditions, though standard laboratory precautions are recommended. Its low volatility and high purity grades (≥98%) make it suitable for precision applications.

The compound's role in advanced material science is another trending topic. Its incorporation into liquid crystal formulations and photoactive polymers demonstrates its versatility. With the rise of flexible electronics and organic photovoltaics, derivatives of Benzonitrile,2-(trichloromethyl)- are being investigated for their electron-withdrawing characteristics and thermal endurance.

In summary, Benzonitrile,2-(trichloromethyl)- (CAS No. 2635-68-9) represents a convergence of traditional chemistry and modern innovation. Its adaptability across emerging technologies and compliance with sustainability benchmarks position it as a compound of enduring relevance. Future research directions may explore its bioconjugation potential or nanomaterial functionalization, further expanding its industrial footprint.